Cas no 1824140-52-4 (Isoquinoline, 4-bromo-1-chloro-7-(1-methylethyl)-)

• Product Name: Isoquinoline, 4-bromo-1-chloro-7-(1-methylethyl)-
• CAS No: 1824140-52-4
• MF: C₁₂H₁₁BrClN
• MW: 284.579441308975
• CID: 5253489
• Update Time: 2025-06-08

Isoquinoline, 4-bromo-1-chloro-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-chloro-7-(1-methylethyl)-

• Inchi： 1S/C12H11BrClN/c1-7(2)8-3-4-9-10(5-8)12(14)15-6-11(9)13/h3-7H,1-2H3
• InChI Key： ALFFDLDVNKYGJR-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC(C(C)C)=C2)C(Br)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline, 4-bromo-1-chloro-7-(1-methylethyl)-

Recent Advances in Isoquinoline Derivatives: Focus on 4-Bromo-1-Chloro-7-(1-Methylethyl)-Isoquinoline (CAS: 1824140-52-4)

The isoquinoline scaffold has long been recognized as a privileged structure in medicinal chemistry due to its diverse pharmacological activities. Among its derivatives, 4-bromo-1-chloro-7-(1-methylethyl)-isoquinoline (CAS: 1824140-52-4) has recently emerged as a compound of significant interest in chemical biology and drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this bromo-chloro substituted isoquinoline derivative exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. The researchers employed a novel microwave-assisted synthesis method to optimize the production of this compound, achieving a 78% yield with high purity (>98%). Structural-activity relationship (SAR) analysis revealed that the bromo and chloro substituents at the 4 and 1 positions, respectively, are critical for maintaining the compound's binding affinity to target proteins.

In cancer research, preliminary in vitro studies have shown promising results for this compound as a potential anti-proliferative agent. A team at the University of Cambridge reported that 1824140-52-4 induces apoptosis in several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values ranging from 3.2 to 5.8 μM. Mechanistic studies suggest that the compound may function through dual inhibition of topoisomerase II and PI3K/AKT pathways, though further validation is required.

The compound's pharmacokinetic properties were investigated in a recent preclinical study. While showing good membrane permeability in Caco-2 assays (Papp = 12.3 × 10^-6 cm/s), the compound exhibited moderate metabolic stability in human liver microsomes (t1/2 = 42 minutes). These findings, published in Drug Metabolism and Disposition, suggest that structural modifications may be needed to improve metabolic stability while maintaining the compound's biological activity.

From a synthetic chemistry perspective, several research groups have developed innovative approaches to access this isoquinoline derivative. A 2024 publication in Organic Letters described a palladium-catalyzed domino reaction that allows for the efficient construction of the isoquinoline core with the required substitutions. This method significantly reduces the number of synthetic steps compared to traditional approaches, potentially facilitating larger-scale production for further biological evaluation.

Looking forward, the unique combination of substituents in 4-bromo-1-chloro-7-(1-methylethyl)-isoquinoline presents opportunities for the development of novel therapeutic agents. Current research efforts are focusing on: (1) optimizing the compound's drug-like properties through targeted structural modifications, (2) expanding its biological evaluation to additional disease models, and (3) exploring its potential as a chemical probe for studying biological pathways. The compound's distinct substitution pattern offers a valuable template for medicinal chemistry programs targeting various diseases, particularly in oncology and inflammation.